![molecular formula C21H26N2O4S2 B216257 2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-(methylthio)benzamide](/img/structure/B216257.png)
2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-(methylthio)benzamide, also known as ML327, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-(methylthio)benzamide inhibits the activity of GSK-3β by binding to the ATP binding site of the enzyme, thereby preventing its phosphorylation and activation. This leads to downstream effects on various signaling pathways, including the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, as well as reduce inflammation in animal models of inflammatory diseases. It has also been found to improve cognitive function in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-(methylthio)benzamide in lab experiments is its specificity for GSK-3β, which allows for targeted inhibition of this enzyme. However, its potency and efficacy may vary depending on the cell type and experimental conditions used.
Future Directions
For research on 2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-(methylthio)benzamide include investigating its potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to optimize its potency and efficacy, as well as to determine its pharmacokinetic and pharmacodynamic properties in vivo.
Synthesis Methods
2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-(methylthio)benzamide can be synthesized using a multi-step process that involves the reaction of 2-methoxy-4-(methylthio)benzoic acid with 4-(4-methylpiperidin-1-yl)benzenesulfonyl chloride in the presence of a base. The resulting intermediate is then treated with N-methylmorpholine and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride to produce the final product.
Scientific Research Applications
2-methoxy-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-(methylthio)benzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. It has been found to inhibit the activity of several enzymes, including glycogen synthase kinase-3β (GSK-3β), which plays a key role in various cellular processes.
properties
Molecular Formula |
C21H26N2O4S2 |
---|---|
Molecular Weight |
434.6 g/mol |
IUPAC Name |
2-methoxy-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-4-methylsulfanylbenzamide |
InChI |
InChI=1S/C21H26N2O4S2/c1-15-10-12-23(13-11-15)29(25,26)18-7-4-16(5-8-18)22-21(24)19-9-6-17(28-3)14-20(19)27-2/h4-9,14-15H,10-13H2,1-3H3,(H,22,24) |
InChI Key |
WRYZJRIWQGTPMS-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)SC)OC |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)SC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.